Cas no 200573-11-1 (Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate)
Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate is a specialized naphthoate ester derivative featuring a trifluoromethylsulfonyloxy (triflate) group at the 2-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, due to the high reactivity of the triflate leaving group. Its electron-withdrawing trifluoromethyl moiety enhances electrophilicity, facilitating nucleophilic substitution or metal-catalyzed transformations. The methyl ester group further contributes to its stability and solubility in common organic solvents. This reagent is valued for its efficiency in constructing complex aromatic frameworks, making it useful in pharmaceutical and agrochemical research. Proper handling under anhydrous conditions is recommended to preserve its reactivity.
200573-11-1 structure
Product Name:Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate
CAS No:200573-11-1
MF:C13H9F3O5S
MW:334.267773389816
CID:92309
PubChem ID:11034997
Update Time:2025-05-28
Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate
- methyl 2-(trifluoromethylsulfonyloxy)naphthalene-1-carboxylate
- 1-carbomethoxy-2-(trifluoromethylsulfonyloxy)naphthalene
- 1-carbomethoxy-2-naphthyl trifluoromethanesulfonate
- 2-trifluoromethanesulfonyloxy-naphthalene-1-carboxylic acid methyl ester
- METHYL 2-TRIFLUOROMETHANESULFONYLOXY-1-NAPHTHOATE
- AKOS027320231
- AS-73694
- methyl 2-(trifluoromethanesulfonyloxy)naphthalene-1-carboxylate
- 1-Naphthalenecarboxylic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
- methyl 2-(trifluoromethylsulfonyloxy)-1-naphthoate
- Methyl 2-(((trifluoromethyl)sulfonyl)oxy)-1-naphthoate
- DTXSID70452799
- 200573-11-1
- SCHEMBL7513949
- Methyl2-(((trifluoromethyl)sulfonyl)oxy)-1-naphthoate
- Methyl 2-trifluoromethanesulfonyloxy--1-naphthoate
- D97839
- CS-0361703
-
- MDL： MFCD04039773
- Inchi： 1S/C13H9F3O5S/c1-20-12(17)11-9-5-3-2-4-8(9)6-7-10(11)21-22(18,19)13(14,15)16/h2-7H,1H3
- InChI Key： BDXDWDCWSCPFEW-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=C2C=CC=CC2=C1C(=O)OC
Computed Properties
- Exact Mass: 334.01200
- Monoisotopic Mass: 334.01227904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 78Ų
Experimental Properties
- Color/Form: powder
- Density: 1.5
- Melting Point: 41-43°C
- Boiling Point: 421.9°C at 760 mmHg
- Flash Point: 208.958°C
- Refractive Index: 1.55
- PSA: 78.05000
- LogP: 3.93560
- Solubility: Not determined
Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432373-1g |
Methyl 2-(((trifluoromethyl)sulfonyl)oxy)-1-naphthoate |
200573-11-1 | 98% | 1g |
￥453 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432373-5g |
Methyl 2-(((trifluoromethyl)sulfonyl)oxy)-1-naphthoate |
200573-11-1 | 98% | 5g |
￥1360 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432373-25g |
Methyl 2-(((trifluoromethyl)sulfonyl)oxy)-1-naphthoate |
200573-11-1 | 98% | 25g |
￥4838 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432373-100g |
Methyl 2-(((trifluoromethyl)sulfonyl)oxy)-1-naphthoate |
200573-11-1 | 98% | 100g |
￥15648 | 2023-04-15 |
Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
200573-11-1 (Methyl 2-trifluoromethylsulfonyloxy-1-naphthoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
